Cas no 2229012-50-2 (2-1-(propan-2-yl)-1H-pyrazol-4-ylbutanoic acid)

• Product Name: 2-1-(propan-2-yl)-1H-pyrazol-4-ylbutanoic acid
• CAS No: 2229012-50-2
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 5928504
• PubChem ID: 165842734
• Update Time: 2025-05-20

2-1-(propan-2-yl)-1H-pyrazol-4-ylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(propan-2-yl)-1H-pyrazol-4-ylbutanoic acid
• 2229012-50-2
• 2-[1-(propan-2-yl)-1H-pyrazol-4-yl]butanoic acid
• EN300-1999099

• Inchi： 1S/C10H16N2O2/c1-4-9(10(13)14)8-5-11-12(6-8)7(2)3/h5-7,9H,4H2,1-3H3,(H,13,14)
• InChI Key： AKQKEZCTUASLSH-UHFFFAOYSA-N
• SMILES： OC(C(CC)C1C=NN(C=1)C(C)C)=O

Computed Properties

• Exact Mass: 196.121177757g/mol
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-1-(propan-2-yl)-1H-pyrazol-4-ylbutanoic acid

Introduction to 2-1-(propan-2-yl)-1H-pyrazol-4-ylbutanoic acid (CAS No. 2229012-50-2)

2-1-(propan-2-yl)-1H-pyrazol-4-ylbutanoic acid, identified by its Chemical Abstracts Service (CAS) number 2229012-50-2, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This molecule, featuring a butanoic acid moiety linked to a pyrazole ring substituted with an isopropyl group, has garnered attention due to its structural complexity and potential biological activities. The pyrazole core is a well-known pharmacophore, frequently employed in the design of drugs targeting various therapeutic areas, including inflammation, cancer, and infectious diseases.

The structure of 2-1-(propan-2-yl)-1H-pyrazol-4-ylbutanoic acid incorporates several key functional groups that contribute to its unique chemical properties. The butanoic acid side chain provides a hydrophobic anchor, while the pyrazole ring introduces a nitrogen-rich heterocycle capable of engaging with biological targets through hydrogen bonding and other non-covalent interactions. The presence of the isopropyl group at the 1-position of the pyrazole ring further modulates the electronic and steric properties of the molecule, potentially influencing its binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding modes of 2-1-(propan-2-yl)-1H-pyrazol-4-ylbutanoic acid with various biological targets. Studies suggest that this compound may interact with enzymes and receptors involved in metabolic pathways, making it a promising candidate for further investigation in drug discovery. For instance, preliminary computational studies indicate that it could bind to cyclooxygenase (COX) enzymes, which are key players in the inflammatory response.

In addition to its potential anti-inflammatory properties, 2-1-(propan-2-yl)-1H-pyrazol-4-ylbutanoic acid has been explored for its anticancer applications. The pyrazole scaffold is known to exhibit chemopreventive and chemotherapeutic effects by inhibiting the activity of enzymes such as dihydrofolate reductase (DHFR) and tyrosine kinases. The butanoic acid moiety may enhance solubility and improve oral bioavailability, which are critical factors for therapeutic efficacy. Current research is focused on optimizing synthetic routes to produce analogs with improved pharmacokinetic profiles.

The synthesis of 2-1-(propan-2-yl)-1H-pyrazol-4-ylbutanoic acid involves multi-step organic reactions, including condensation, alkylation, and carboxylation processes. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques not only streamline the synthesis but also allow for the introduction of diverse substituents, enabling the creation of a library of derivatives for screening purposes.

One of the most exciting aspects of 2-1-(propan-2-ylyl)-1H-pyrazol4 ylbutanoic acid is its potential in combination therapy. By leveraging its dual functionality—both as a modulator of metabolic pathways and as an inhibitor of enzyme activity—it may be possible to develop synergistic treatments that enhance therapeutic outcomes. For example, combining it with existing anti-inflammatory agents could provide a more comprehensive approach to managing chronic inflammatory diseases.

The development of novel drug candidates like 2-propan-ylylpyrazol4 ylbutanoic acid relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. High-throughput screening (HTS) technologies have been instrumental in identifying lead compounds with promising biological activity. Once identified, compounds undergo rigorous testing in vitro and in vivo to assess their safety and efficacy before moving into clinical trials.

The future prospects for 22290125052 are promising, with ongoing research aimed at elucidating its mechanism of action and exploring new therapeutic applications. Innovations in drug delivery systems may further enhance its bioavailability and target specificity. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly important role in personalized medicine approaches.

In conclusion, 22290125052 represents a significant advancement in medicinal chemistry with potential implications for multiple therapeutic areas. Its unique structural features and demonstrated biological activities make it a valuable asset in the quest for novel therapeutics. Continued research efforts will undoubtedly uncover new insights into its capabilities and expand its applications in human health.